Lipophilicity Advantage vs. 1-Methyl Analog
The target compound bearing an N-isopropyl group at position 1 exhibits a computed XLogP3 of 1.2, which is 0.7 log units higher than the N-methyl analog (XLogP3 0.5) while retaining identical TPSA of 64.4 Ų [1][2]. This difference represents approximately a 5-fold increase in predicted partition coefficient (logP scale is logarithmic), indicating substantially enhanced membrane permeability potential for downstream amide or ester derivatives without any penalty in polar surface area [1][2].
| Evidence Dimension | Lipophilicity (XLogP3-AA, computed) |
|---|---|
| Target Compound Data | XLogP3 = 1.2 |
| Comparator Or Baseline | 1-Methyl-3-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid (CAS 1526383-55-0): XLogP3 = 0.5 |
| Quantified Difference | ΔXLogP3 = +0.7 (approximately 5-fold higher predicted octanol-water partition) |
| Conditions | Computed by XLogP3 3.0 algorithm as reported in PubChem (2025 release); both compounds share identical TPSA of 64.4 Ų |
Why This Matters
For procurement decisions in medicinal chemistry campaigns where balanced lipophilicity is critical for oral bioavailability (optimal LogP 1–3 range), the isopropyl variant provides a more favorable starting point than the N-methyl analog for generating lead-like derivatives.
- [1] PubChem Compound Summary CID 83717414, 3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, Computed Properties section, National Center for Biotechnology Information (2025). View Source
- [2] PubChem Compound Summary CID 83702839, 1-Methyl-3-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid, Computed Properties section, National Center for Biotechnology Information (2025). View Source
